Cas no 959032-57-6 (1H-Imidazole-5-pentanoic acid)
959032-57-6 structure
Product Name:1H-Imidazole-5-pentanoic acid
CAS No:959032-57-6
MF:C8H12N2O2
MW:168.193081855774
CID:1001783
PubChem ID:565485
Update Time:2025-04-20
1H-Imidazole-5-pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-pentanoic acid
- 5-(1H-imidazol-5-yl)pentanoic acid
- 5-(1H-Imidazol-5-yl)pentanoic acid #
- 5-(1H-Imidazol-4-yl)pentanoic acid
- imidazol-4-valeric acid
- CHEMBL1789636
- Imidazole-5-pentanoic acid
- AARXMLGCTGYZTD-UHFFFAOYSA-N
- EN300-7564037
- SCHEMBL291231
- 959032-57-6
- 1H-IMIDAZOLE-5-PENTANOIC ACID
- SCHEMBL18912320
- AKOS006290753
- DTXSID40340538
- DB-345735
-
- Inchi: 1S/C8H12N2O2/c11-8(12)4-2-1-3-7-5-9-6-10-7/h5-6H,1-4H2,(H,9,10)(H,11,12)
- InChI Key: AARXMLGCTGYZTD-UHFFFAOYSA-N
- SMILES: OC(CCCCC1=CN=CN1)=O
Computed Properties
- Exact Mass: 168.089877630g/mol
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66Ų
1H-Imidazole-5-pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM531035-1g |
5-(1H-Imidazol-4-yl)pentanoicacid |
959032-57-6 | 97% | 1g |
$1091 | 2024-07-18 | |
| Enamine | EN300-7564037-0.05g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 0.05g |
$1261.0 | 2025-03-22 | |
| Enamine | EN300-7564037-0.1g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 0.1g |
$1320.0 | 2025-03-22 | |
| Enamine | EN300-7564037-0.25g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 0.25g |
$1381.0 | 2025-03-22 | |
| Enamine | EN300-7564037-0.5g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 0.5g |
$1440.0 | 2025-03-22 | |
| Enamine | EN300-7564037-1.0g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 1.0g |
$1500.0 | 2025-03-22 | |
| Enamine | EN300-7564037-2.5g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 2.5g |
$2940.0 | 2025-03-22 | |
| Enamine | EN300-7564037-5.0g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 5.0g |
$4349.0 | 2025-03-22 | |
| Enamine | EN300-7564037-10.0g |
5-(1H-imidazol-4-yl)pentanoic acid |
959032-57-6 | 95.0% | 10.0g |
$6450.0 | 2025-03-22 |
1H-Imidazole-5-pentanoic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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